Cas no 1185296-65-4 (1-(2,3-Dihydro-1H-inden-2-yl)piperidine-3-carboxylic acid hydrochloride)
1-(2,3-Dihydro-1H-inden-2-yl)piperidine-3-carboxylic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-Dihydro-1H-inden-2-yl)piperidine-3-carboxylic acid hydrochloride
- 1-(2,3-dihydro-1H-inden-2-yl)piperidine-3-carboxylic acid;hydrochloride
- 1185296-65-4
- AKOS015844310
-
- MDL: MFCD06800573
- Inchi: 1S/C15H19NO2.ClH/c17-15(18)13-6-3-7-16(10-13)14-8-11-4-1-2-5-12(11)9-14;/h1-2,4-5,13-14H,3,6-10H2,(H,17,18);1H
- InChI Key: FKOVLZSVYWFADY-UHFFFAOYSA-N
- SMILES: Cl.OC(C1CCCN(C1)C1CC2C=CC=CC=2C1)=O
Computed Properties
- Exact Mass: 281.1182566g/mol
- Monoisotopic Mass: 281.1182566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 304
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
1-(2,3-Dihydro-1H-inden-2-yl)piperidine-3-carboxylic acid hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2,3-Dihydro-1H-inden-2-yl)piperidine-3-carboxylic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM273189-5g |
1-(2,3-Dihydro-1H-inden-2-yl)piperidine-3-carboxylic acid hydrochloride |
1185296-65-4 | 97% | 5g |
$*** | 2023-04-03 |
1-(2,3-Dihydro-1H-inden-2-yl)piperidine-3-carboxylic acid hydrochloride Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 1-(2,3-Dihydro-1H-inden-2-yl)piperidine-3-carboxylic acid hydrochloride
Comprehensive Overview of 1-(2,3-Dihydro-1H-inden-2-yl)piperidine-3-carboxylic acid hydrochloride (CAS No. 1185296-65-4)
The compound 1-(2,3-Dihydro-1H-inden-2-yl)piperidine-3-carboxylic acid hydrochloride (CAS No. 1185296-65-4) is a chemically synthesized derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a piperidine ring and a 2,3-dihydro-1H-indene moiety, which contributes to its diverse biological activities. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases.
One of the most searched questions about 1-(2,3-Dihydro-1H-inden-2-yl)piperidine-3-carboxylic acid hydrochloride revolves around its mechanism of action and therapeutic potential. Preliminary studies suggest that this compound may interact with specific G-protein-coupled receptors (GPCRs), which are critical in modulating cellular signaling pathways. Its hydrochloride salt form enhances solubility, making it more suitable for in vitro and in vivo studies. The growing interest in precision medicine and personalized therapeutics has further propelled research into such tailored molecules.
From a synthetic chemistry perspective, the preparation of 1-(2,3-Dihydro-1H-inden-2-yl)piperidine-3-carboxylic acid hydrochloride involves multi-step organic reactions, including cyclization and carboxylic acid activation. The compound’s stereochemistry and purity are critical factors influencing its bioactivity, which is why advanced analytical techniques like HPLC and NMR spectroscopy are employed for characterization. The demand for high-purity intermediates in drug development has made this compound a subject of interest for contract research organizations (CROs) and pharmaceutical manufacturers.
Another trending topic related to this compound is its role in neuropharmacology. With the rise of neurodegenerative diseases such as Alzheimer’s and Parkinson’s, researchers are exploring novel compounds that can modulate neurotransmitter systems. The indenyl-piperidine scaffold of this molecule shows promise in interacting with dopaminergic and serotonergic pathways, making it a candidate for further investigation. Additionally, its potential anti-inflammatory properties align with current research into neuroinflammation and its role in disease progression.
In the context of drug delivery systems, the physicochemical properties of 1-(2,3-Dihydro-1H-inden-2-yl)piperidine-3-carboxylic acid hydrochloride are being optimized to improve bioavailability and blood-brain barrier (BBB) penetration. These advancements are particularly relevant given the increasing focus on brain-targeted therapeutics. The compound’s logP value and hydrogen bonding capacity are key parameters under study to enhance its pharmacokinetic profile.
Environmental and green chemistry considerations are also shaping the synthesis and application of this compound. Researchers are exploring catalytic methods and solvent-free reactions to reduce waste and improve sustainability. This aligns with global trends toward eco-friendly pharmaceutical production, a topic frequently searched by professionals in the field.
In summary, 1-(2,3-Dihydro-1H-inden-2-yl)piperidine-3-carboxylic acid hydrochloride (CAS No. 1185296-65-4) represents a versatile and promising compound in modern medicinal chemistry. Its unique structure, combined with potential therapeutic applications, makes it a focal point for ongoing research. As the scientific community continues to explore its biological targets and synthetic pathways, this molecule is poised to play a significant role in addressing unmet medical needs.
1185296-65-4 (1-(2,3-Dihydro-1H-inden-2-yl)piperidine-3-carboxylic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)